Cas no 332950-28-4 ((19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol)
332950-28-4 structure
Product Name:(19R)-5β,19-Epoxy-19-
methoxycucurbita-6,23-diene-3β,25-diol
(19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL3264663
- (19R)-5??,19-Epoxy-19-methoxycucurbita-6,23-diene-3??,25-diol
- AKOS040763361
- 332950-28-4
- 5beta,19-Epoxy-19-methoxycucurbita-6,23(E)-diene-3beta,25-diol
- 5beta,19-Epoxy-19-methoxycucurbita-6,23-diene-3beta,25-diol
- (19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol
-
- Inchi: InChI=1S/C31H50O4/c1-20(10-9-15-26(2,3)33)21-13-16-29(7)22-14-17-31-23(11-12-24(32)27(31,4)5)30(22,25(34-8)35-31)19-18-28(21,29)6/h9,14-15,17,20-25,32-33H,10-13,16,18-19H2,1-8H3
- InChI Key: LZKVXEZYUAJCDF-UHFFFAOYSA-N
- SMILES: [H][C@@]1(CC[C@@]2(C)[C@]3([H])C=C[C@@]45O[C@@H](OC)C3(CC[C@]12C)[C@]4([H])CC[C@H](O)C5(C)C)[C@H](C)C\C=C\C(C)(C)O
Computed Properties
- Exact Mass: 486.37091007g/mol
- Monoisotopic Mass: 486.37091007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 5
- Complexity: 906
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.481
- Topological Polar Surface Area: 58.9Ų
(19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6313-5 mg |
(19R)-5β,19-Epoxy-19-methoxycucurbita-6,23-diene-3β,25-diol |
332950-28-4 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN6313-1 mL * 10 mM (in DMSO) |
(19R)-5β,19-Epoxy-19-methoxycucurbita-6,23-diene-3β,25-diol |
332950-28-4 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN6313-5mg |
(19R)-5β,19-Epoxy-19-methoxycucurbita-6,23-diene-3β,25-diol |
332950-28-4 | 5mg |
¥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN6313-1 ml * 10 mm |
(19R)-5β,19-Epoxy-19-methoxycucurbita-6,23-diene-3β,25-diol |
332950-28-4 | 1 ml * 10 mm |
¥ 4520 | 2024-07-20 | ||
| TargetMol Chemicals | TN6313-5mg |
(19R)-5β,19-Epoxy-19-methoxycucurbita-6,23-diene-3β,25-diol |
332950-28-4 | 5mg |
¥ 4420 | 2024-07-24 | ||
| TargetMol Chemicals | TN6313-1 ml * 10 mm |
(19R)-5β,19-Epoxy-19-methoxycucurbita-6,23-diene-3β,25-diol |
332950-28-4 | 1 ml * 10 mm |
¥ 4520 | 2024-07-24 |
(19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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